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Compound of Interest

Compound Name: Aluminum hydroxychloride

Cat. No.: B8809519

1. Introduction

The textile industry is a significant consumer of water and producer of complex, high-volume
wastewater.[1] This effluent is characterized by high chemical oxygen demand (COD),
biochemical oxygen demand (BOD), total suspended solids (TSS), strong coloration from
residual dyes, and fluctuating pH levels.[2] Polyaluminum chloride (PAC) has emerged as a
highly effective primary coagulant for treating this wastewater.[3][4] It is an inorganic polymer
with the general formula [Al2(OH)nCle—n]m, which offers several advantages over traditional
coagulants like alum, including effectiveness over a broader pH range, lower dosage
requirements, faster floc settling, and reduced sludge production.[2][3][5] These application
notes provide a comprehensive overview, experimental protocols, and performance data for the
use of PAC in the remediation of textile industry wastewater.

2. Mechanism of Action

PAC functions as a coagulant by destabilizing colloidal and suspended particles in wastewater,
leading to their aggregation and subsequent removal.[6] The primary mechanisms involve:

o Charge Neutralization: Upon addition to water, the highly positively charged polynuclear
hydroxy-bridged aluminum ions in PAC neutralize the negative surface charges of dye
molecules, colloids, and other suspended particles.[7][8] This reduction in electrostatic
repulsion allows the particles to approach each other.
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o Sweep Flocculation (Enmeshment): At sufficient dosages, PAC hydrolyzes to form
amorphous aluminum hydroxide precipitates, Al(OH)s.[7][9] These precipitates act as a
"sweep" mechanism, physically enmeshing and adsorbing colloidal particles into larger,
settleable flocs.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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